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Introduction
Cryptosporidium, a genus of protozoan parasites, is a significant cause of diarrheal disease

(cryptosporidiosis) worldwide.[1] Transmission primarily occurs through the fecal-oral route,

often via contaminated water.[1] While infection is typically self-limiting in immunocompetent

individuals, it can lead to severe and chronic illness in immunocompromised persons, such as

those with HIV/AIDS.[2][3][4] Accurate detection of Cryptosporidium exposure is crucial for

clinical diagnosis, epidemiological studies, and the development of vaccines and therapeutics.

Serological assays, which detect the presence of antibodies against Cryptosporidium-specific

antigens in serum or other bodily fluids, are invaluable tools for assessing exposure to the

parasite.[5] These assays are particularly useful for large-scale seroepidemiological surveys,

as they can identify past infections and help to understand transmission dynamics within a

population.[5][6] This document provides detailed application notes and protocols for commonly

used serological assays for the detection of Cryptosporidium exposure.
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Key Antigens in Cryptosporidium Serology
The specificity and sensitivity of serological assays are largely dependent on the antigen used.

Both native and recombinant antigens have been employed in the development of diagnostic

tests. Some of the most well-characterized antigens include:

Cp23 and CP2: These are recombinant proteins that have been shown to be effective in the

serodiagnosis of human cryptosporidiosis.[2][3][7] The combination of rP23 and rP2 antigens

in an ELISA format has demonstrated high sensitivity and specificity.[2][3][7] The Cp23

antigen is a recombinant form of the native 27-kDa antigen and has been used to determine

longitudinal infection trends and age-specific seroprevalence.[5]

gp15: This immunodominant surface antigen is considered a putative vaccine candidate.[8]

[9] The presence of pre-existing serum antibodies to gp15 has been associated with

protection from diarrheal symptoms in infected individuals.[8][9][10]

gp40: A polymorphic surface glycopeptide that can induce humoral immune responses in

infected humans.[9]

CP41: A recombinant oocyst wall protein that has shown comparability to crude antigen

preparations in ELISA for detecting anti-Cryptosporidium IgG.[11]

15/17-kDa and 27-kDa antigens: These sporozoite surface antigens are commonly used in

Western blot assays to detect serum antibodies.[5][12][13] Antibody responses to the 15/17-

kDa antigen appear to be a marker of more recent infection, while antibodies to the 27-kDa

antigen may persist for longer.[13][14]

Performance of Serological Assays
The performance of various serological assays for detecting Cryptosporidium exposure has

been evaluated in numerous studies. The following tables summarize the reported sensitivity

and specificity of different assay formats.

Table 1: Performance of ELISA for Cryptosporidium Antigen/Antibody Detection
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Assay Type Antigen(s) Sensitivity Specificity Reference(s)

Indirect ELISA
Recombinant

CP2 and CP23
100% 100% [3][7]

Indirect, double-

antibody ELISA

Goat and rabbit

antisera
82.3% 96.7% [15][16]

Indirect ELISA
Recombinant

CP23
Not specified Not specified [17]

Antigen-capture

ELISA

Monoclonal

antibodies
Not specified 98%-100% [5]

Indirect ELISA
Recombinant

CP41

Concordance

with crude

antigen: 88%

Not specified [11]

Table 2: Performance of Other Diagnostic Assays for Cryptosporidium Detection

Assay Type Target Sensitivity Specificity Reference(s)

Immunochromat

ographic (IC)

Assay

Antigen 74.07% 89.97% [18][19][20][21]

Modified Ziehl-

Neelsen (mZN)

Stain

Oocysts 47.22% 98.29% [18][19][20][21]

Experimental Protocols
Protocol 1: Indirect Enzyme-Linked Immunosorbent
Assay (ELISA) for Antibody Detection
This protocol describes a general procedure for an indirect ELISA to detect serum antibodies

against Cryptosporidium antigens.

Materials:
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96-well microtiter plates

Recombinant or native Cryptosporidium antigen (e.g., rCP23, rgp15)

Coating buffer (e.g., 0.05 M carbonate-bicarbonate buffer, pH 9.6)

Wash buffer (e.g., PBS with 0.05% Tween 20)

Blocking buffer (e.g., PBS with 5% non-fat dry milk or 1% BSA)

Serum samples (test and control)

Dilution buffer (e.g., PBS with 1% BSA)

Enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-human IgG)

Substrate solution (e.g., TMB)

Stop solution (e.g., 2N H₂SO₄)

Microplate reader

Procedure:

Antigen Coating:

Dilute the Cryptosporidium antigen to the optimal concentration in coating buffer.

Add 100 µL of the diluted antigen to each well of a 96-well plate.

Incubate the plate overnight at 4°C.

Washing:

Aspirate the coating solution from the wells.

Wash the wells three times with 200 µL of wash buffer per well.

Blocking:
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Add 200 µL of blocking buffer to each well.

Incubate for 1-2 hours at room temperature or 37°C.

Washing:

Repeat the washing step as described in step 2.

Serum Incubation:

Dilute the serum samples (and positive and negative controls) in dilution buffer.

Add 100 µL of the diluted sera to the appropriate wells.

Incubate for 1-2 hours at 37°C.

Washing:

Repeat the washing step as described in step 2.

Secondary Antibody Incubation:

Dilute the enzyme-conjugated secondary antibody in dilution buffer.

Add 100 µL of the diluted secondary antibody to each well.

Incubate for 1 hour at 37°C.

Washing:

Repeat the washing step as described in step 2, but increase the number of washes to

five.

Substrate Development:

Add 100 µL of the substrate solution to each well.

Incubate in the dark at room temperature for 15-30 minutes.
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Stopping the Reaction:

Add 50 µL of stop solution to each well.

Reading the Plate:

Measure the optical density (OD) at 450 nm using a microplate reader.

Protocol 2: Western Blot for Antibody Detection
This protocol outlines the general steps for performing a Western blot to detect antibodies

against specific Cryptosporidium antigens.

Materials:

Cryptosporidium oocyst lysate (antigen source)

SDS-PAGE gels

Running buffer

Transfer buffer

Nitrocellulose or PVDF membrane

Blocking buffer (e.g., 5% non-fat dry milk in TBST)

Serum samples (test and control)

Dilution buffer (e.g., TBST with 1% non-fat dry milk)

Enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-human IgG)

Chemiluminescent substrate

Imaging system

Procedure:
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Protein Separation:

Prepare the Cryptosporidium oocyst lysate.

Separate the proteins by size using SDS-PAGE.

Protein Transfer:

Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

Blocking:

Incubate the membrane in blocking buffer for 1 hour at room temperature with gentle

agitation.

Primary Antibody Incubation:

Dilute the serum samples in dilution buffer.

Incubate the membrane with the diluted primary antibody overnight at 4°C with gentle

agitation.

Washing:

Wash the membrane three times for 10 minutes each with TBST.

Secondary Antibody Incubation:

Dilute the enzyme-conjugated secondary antibody in dilution buffer.

Incubate the membrane with the diluted secondary antibody for 1 hour at room

temperature with gentle agitation.

Washing:

Repeat the washing step as described in step 5.

Detection:
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Incubate the membrane with a chemiluminescent substrate according to the

manufacturer's instructions.

Capture the signal using an imaging system.

Visualizations
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Caption: Indirect ELISA workflow for detecting Cryptosporidium antibodies.
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Caption: Western blot workflow for detecting Cryptosporidium antibodies.

Conclusion
Serological assays are powerful and essential tools for the detection of exposure to

Cryptosporidium. The choice of assay and antigen will depend on the specific research or

diagnostic question. ELISAs using recombinant antigens, such as CP23 and gp15, offer high

sensitivity and specificity and are well-suited for large-scale screening and epidemiological

studies. Western blotting, while more labor-intensive, provides valuable information on the

specific antigens recognized by the host immune system and can be used to differentiate
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between recent and past infections. The protocols and data presented in these application

notes provide a comprehensive resource for researchers, scientists, and drug development

professionals working to combat cryptosporidiosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cryptosporidiosis - Wikipedia [en.wikipedia.org]

2. Use of Recombinant CP2 and CP23 Antigens of Cryptosporidium parvum for
Serodiagnosis of Human Cryptosporidiosis - PMC [pmc.ncbi.nlm.nih.gov]

3. Use of Recombinant CP2 and CP23 Antigens of Cryptosporidium parvum for
Serodiagnosis of Human Cryptosporidiosis - PubMed [pubmed.ncbi.nlm.nih.gov]

4. CRYPTOSPORIDIUM II - PT5014 - TECHLAB, Inc. [techlab.com]

5. Laboratory diagnosis of cryptosporidiosis - PMC [pmc.ncbi.nlm.nih.gov]

6. health.gov.au [health.gov.au]

7. Use of Recombinant CP2 and CP23 Antigens of Cryptosporidium parvum for
Serodiagnosis of Human Cryptosporidiosis - Iranian Biomedical Journal [ibj.pasteur.ac.ir]

8. Serum IgG Responses and Seroconversion Patterns to Cryptosporidium gp15 among
Children in a Birth Cohort in South India - PMC [pmc.ncbi.nlm.nih.gov]

9. journals.asm.org [journals.asm.org]

10. Antibody Responses to the Immunodominant Cryptosporidium gp15 Antigen and gp15
Polymorphisms in a Case–Control Study of Cryptosporidiosis in Children in Bangladesh -
PMC [pmc.ncbi.nlm.nih.gov]

11. journals.asm.org [journals.asm.org]

12. Serological Responses to Cryptosporidium Infection - PMC [pmc.ncbi.nlm.nih.gov]

13. Serological responses to Cryptosporidium-specific antigens in Czech populations with
different water sources - PMC [pmc.ncbi.nlm.nih.gov]

14. Detection of IgG antibodies in sera from patients with Cryptosporidium parvum and
Cryptosporidium hominis - PubMed [pubmed.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b1226265?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Cryptosporidiosis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9763877/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9763877/
https://pubmed.ncbi.nlm.nih.gov/36369769/
https://pubmed.ncbi.nlm.nih.gov/36369769/
https://www.techlab.com/diagnostics/parasitology-diagnostics/cryptosporidium-ii-pt5014/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5991046/
https://www.health.gov.au/sites/default/files/documents/2022/06/cryptosporidiosis-laboratory-case-definition_0.pdf
https://ibj.pasteur.ac.ir/article-1-3801-en.html
https://ibj.pasteur.ac.ir/article-1-3801-en.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3370436/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3370436/
https://journals.asm.org/doi/10.1128/cvi.00464-10
https://pmc.ncbi.nlm.nih.gov/articles/PMC3122351/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3122351/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3122351/
https://journals.asm.org/doi/10.1128/cdli.12.2.268-272.2005
https://pmc.ncbi.nlm.nih.gov/articles/PMC98116/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2870799/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2870799/
https://pubmed.ncbi.nlm.nih.gov/23644097/
https://pubmed.ncbi.nlm.nih.gov/23644097/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226265?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


15. Enzyme-linked immunoassay for detection of Cryptosporidium antigens in fecal
specimens - PubMed [pubmed.ncbi.nlm.nih.gov]

16. Enzyme-linked immunoassay for detection of Cryptosporidium antigens in fecal
specimens - PMC [pmc.ncbi.nlm.nih.gov]

17. Development and evaluation of a recombinant CP23 antigen-based ELISA for
serodiagnosis of Cryptosporidium parvum - PubMed [pubmed.ncbi.nlm.nih.gov]

18. d-nb.info [d-nb.info]

19. Performance of diagnostic assays used to detect Cryptosporidium oocysts in faecal
samples of cattle in Kuwait and genotyping of Cryptosporidium species - PMC
[pmc.ncbi.nlm.nih.gov]

20. Performance of diagnostic assays used to detect Cryptosporidium oocysts in faecal
samples of cattle in Kuwait and genotyping of Cryptosporidium species - PubMed
[pubmed.ncbi.nlm.nih.gov]

21. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols for Serological Assays
Detecting Cryptosporidium Exposure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1226265/docs#application-notes-and-protocols-for-
serological-assays-detecting-cryptosporidium-exposure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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